4-fluoro-N-[3-[2-nitro-4-(trifluoromethyl)anilino]propyl]benzamide

• Molecular Formula: C17H15F4N3O3
• Molecular Weight: 385.31 g/mol
• IUPAC Name: 4-fluoro-N-[3-[2-nitro-4-(trifluoromethyl)anilino]propyl]benzamide
• InChI: InChI=1S/C17H15F4N3O3/c18-13-5-2-11(3-6-13)16(25)23-9-1-8-22-14-7-4-12(17(19,20)21)10-15(14)24(26)27/h2-7,10,22H,1,8-9H2,(H,23,25)
• InChI Key: KFIBMBAWEJGQRA-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1C(=O)NCCCNC2=C(C=C(C=C2)C(F)(F)F)[N+](=O)[O-])F

Description

4-fluoro-N-[3-[2-nitro-4-(trifluoromethyl)anilino]propyl]benzamide is a member of (trifluoromethyl)benzenes.

Scientific Research Applications

Synthesis and Chemical Properties

• Solid-Phase Synthesis : A study on the solid-phase synthesis of 3,4,5-substituted 1,5-benzodiazepin-2-ones used 4-fluoro-3-nitrobenzoic acid, a compound similar to the subject chemical, showing its application in creating complex molecular structures (Lee, Gauthier, & Rivero, 1999).

• Synthesis and Evaluation for PET Radioligands : The synthesis and in vivo evaluation of [18F]ORG 13063, which incorporates a similar fluoro-benzamide structure, demonstrates its potential as a PET radioligand for brain imaging studies (Vandecapelle et al., 2001).

• Reactivity in Palladium-catalyzed Arylations : Research on the reactivity of (poly)fluorobenzamides, including similar compounds, in palladium-catalyzed direct arylations provides insight into regioselectivity influenced by fluoro-substituents, beneficial for chemical synthesis (Laidaoui et al., 2016).

• Antimicrobial Activity : Fluorinated benzamides, similar to the subject compound, have been studied for their antimicrobial activity against fungi and Gram-positive microorganisms, indicating potential pharmaceutical applications (Carmellino et al., 1994).

• Synthesis of Fluoro-polyimides : The synthesis of soluble fluoro-polyimides using a fluorine-containing aromatic diamine closely related to the subject chemical highlights its utility in creating materials with high thermal stability and low moisture absorption (Xie et al., 2001).

Molecular and Spectroscopic Analysis

• Characterization of Short H-Bonds : Studies on the short H-bonds in molecular crystals containing organic fluorine, similar to the subject chemical, provide insights into the nature of such bonds and their stabilizing interaction energies, crucial for understanding molecular interactions (Panini & Chopra, 2014).

• Vibrational Spectroscopy Studies : Vibrational spectroscopic studies on similar fluoro-benzamides offer detailed insights into molecular vibrations and interactions, essential for material characterization (Ushakumari et al., 2008).

• Crystal Structures Analysis : Investigating the crystal structures of related N-[2-(trifluoromethyl)phenyl]benzamides helps understand the molecular geometry and interactions within crystals, beneficial for material science applications (Suchetan et al., 2016).